3,4-dimethoxy-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide

• IUPAC Name: 3,4-dimethoxy-N-(6-methyl-2-naphthalen-1-ylbenzotriazol-5-yl)benzamide
• InChI: InChI=1S/C26H22N4O3/c1-16-13-21-22(29-30(28-21)23-10-6-8-17-7-4-5-9-19(17)23)15-20(16)27-26(31)18-11-12-24(32-2)25(14-18)33-3/h4-15H,1-3H3,(H,27,31)
• InChI Key: IAOIOLONEMDSPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC(=C(C=C3)OC)OC)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H22N4O3
• Molecular Weight: 438.5 g/mol

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries. They are found in various natural products in organic chemistry.

Synthesis Analysis

A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The products were purified, and their analysis was determined with IR, 1 H NMR, 13 C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of similar compounds was determined using IR, 1 H NMR, 13 C NMR spectroscopic, and elemental methods.

Chemical Reactions Analysis

The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity. Some of synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds were analyzed using various spectroscopic and elemental methods.

Mechanism of Action

While the specific mechanism of action for “3,4-dimethoxy-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide” is not available, similar compounds such as DMTMM form carboxylic acid derivatives. First, the carboxylic acid reacts with DMTMM to form the active ester, releasing a molecule of N -methylmorpholinium (NMM). The resulting ester is highly reactive and can undergo a nucleophilic attack by an amine, an alcohol, or another nucleophile.

Safety and Hazards

The safety and hazards of similar compounds depend on their specific structures and uses. For example, DMTMM is labeled as dangerous with hazard statements H302, H314.

Future Directions

By conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application. The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria and compared with two control drugs.